Cas no 18532-06-4 (L-Phenylalanine,N-[1-[(phenylmethoxy)carbonyl]-L-prolyl]-, ethyl ester (9CI))

• Product name: L-Phenylalanine,N-[1-[(phenylmethoxy)carbonyl]-L-prolyl]-, ethyl ester (9CI)
• CAS No: 18532-06-4
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 191588
• PubChem ID: 21116253

L-Phenylalanine,N-[1-[(phenylmethoxy)carbonyl]-L-prolyl]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[1-[(phenylmethoxy)carbonyl]-L-prolyl]-, ethyl ester (9CI)
• ethyl 3-phenyl-N-[1-[(phenylmethoxy)carbonyl]-L-prolyl]-L-alaninate
• Einecs 242-407-8
• Cbz-L-Pro-L-Phe-OEt
• N-[1-[(Phenylmethoxy)carbonyl]-L-prolyl]-L-phenylalanine ethyl ester
• PHENYLMETHYL2-[(1-ETHOXY-1-OXO-3-PHENYLPROPAN-2-YL)CARBAMOYL]PYRROLIDINE-1-CARBOXYLATE
• benzyl (2S)-2-[[(2S)-1-ethoxy-1-oxo-3-phenylpropan-2-yl]carbamoyl]pyrrolidine-1-carboxylate
• 18532-06-4
• NS00053547

• Inchi： InChI=1S/C24H28N2O5/c1-2-30-23(28)20(16-18-10-5-3-6-11-18)25-22(27)21-14-9-15-26(21)24(29)31-17-19-12-7-4-8-13-19/h3-8,10-13,20-21H,2,9,14-17H2,1H3,(H,25,27)/t20-,21-/m0/s1
• InChI Key： UXKHJBYWTMMOJN-SFTDATJTSA-N
• SMILES： CCOC([C@@H](NC([C@@H]1CCCN1C(OCC1C=CC=CC=1)=O)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų